2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12ClFN2O4/c1-9-6-10(16)2-5-14(9)23-8-15(20)18-13-7-11(19(21)22)3-4-12(13)17/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: BOXATXVYNXMJMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C15H12ClFN2O4
• Molecular Weight: 338.72 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide, also known as CF3, is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been synthesized through a specific method and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide is not fully understood, but it is believed to inhibit the growth of microorganisms and cancer cells by interfering with their metabolic pathways. This compound may also inhibit certain enzymes by binding to their active sites, which could lead to the development of new drugs.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of microorganisms and cancer cells, and may also inhibit certain enzymes. This compound has also been found to have potential anti-inflammatory properties, which could be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide has several advantages for lab experiments, including its synthetic availability, purity, and stability. However, this compound may have limitations in terms of its solubility and toxicity, which could affect its use in certain experiments.

Future Directions

There are several future directions for 2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide research. One potential direction is the development of new drugs based on this compound's potential enzyme inhibition properties. Another direction is the investigation of this compound's potential anti-inflammatory properties, which could lead to the development of new treatments for inflammatory diseases. Additionally, further research could be conducted to optimize the synthesis method of this compound and improve its solubility and toxicity properties.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in scientific research. Its synthesis method has been optimized for yield and purity, and it has been found to have various biochemical and physiological effects. This compound has potential applications in medicinal chemistry, particularly in the development of new drugs. Further research is needed to fully understand this compound's mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis method of 2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide involves the reaction of 2-fluoro-5-nitroaniline with 4-chloro-2-methylphenol in the presence of acetic anhydride and a catalyst. The resulting product is then reacted with N-(2-chloroacetyl) acetamide to obtain this compound. This method has been published in various scientific journals and has been optimized for yield and purity.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have antibacterial and antifungal properties, and has been tested against various microorganisms. This compound has also been found to have potential anticancer properties and has been tested against various cancer cell lines. Furthermore, this compound has been tested as a potential inhibitor of certain enzymes, which could lead to the development of new drugs.